Cas no 1269293-27-7 (ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate)

ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate structure
1269293-27-7 structure
Product Name:ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
CAS No:1269293-27-7
MF:C10H15BrN2O2
MW:275.142301797867
CID:3163581
PubChem ID:56956188
Update Time:2025-04-21

ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
    • 1269293-27-7
    • Ethyl 5-bromo-1-(tert-butyl)-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C10H15BrN2O2/c1-5-15-9(14)7-6-8(11)13(12-7)10(2,3)4/h6H,5H2,1-4H3
    • InChI Key: VQVXCKCQFJEROB-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OCC)=NN1C(C)(C)C

Computed Properties

  • Exact Mass: 274.03169Da
  • Monoisotopic Mass: 274.03169Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 44.1Ų

ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-100mg
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
100mg
¥2178.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-250mg
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
250mg
¥2904.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-500mg
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
500mg
¥4838.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-1g
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
1g
¥7260.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-100.0mg
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
100.0mg
¥2178.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-250.0mg
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
250.0mg
¥2904.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-500.0mg
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
500.0mg
¥4838.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU9954-1.0g
ethyl 5-bromo-1-tert-butyl-pyrazole-3-carboxylate
1269293-27-7 95%
1.0g
¥7260.0000 2025-04-12

ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1269293-27-7)ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
Order Number:A12350
Stock Status:in Stock
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):273.0/364.0/606.0/910.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1269293-27-7)ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
A12350
Purity:99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Price ($):273.0/364.0/606.0/910.0
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